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Compound of Interest

L-Aspartic acid beta-methyl ester
Compound Name:
hydrochloride

Cat. No.: B555077

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Aspartic acid 3-methyl ester hydrochloride is a derivative of the non-essential amino acid L-
aspartic acid. It serves as a crucial building block in synthetic organic chemistry, particularly in
the field of peptide synthesis, where it is utilized as a protected form of aspartic acid.[1] Its
application extends to the synthesis of various compounds and has been linked to bodily
immunity and metabolism.[2] This technical guide provides an in-depth overview of the
chemical properties, synthesis, and analytical methodologies related to L-Aspartic acid 3-
methyl ester hydrochloride, offering valuable insights for professionals in research and drug
development.

Chemical and Physical Properties

L-Aspartic acid -methyl ester hydrochloride is a white to off-white crystalline powder.[1][3] A
summary of its key chemical and physical properties is presented in the tables below.

General Properties
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Property Value Reference(s)
Molecular Formula CsH10CINOa [3]
Molecular Weight 183.59 g/mol [3]
CAS Number 16856-13-6 [3]
White to off-white crystalline
Appearance [1][3]
powder
Melting Point 191-193 °C [2]
Solubility and Storage
Property Value Reference(s)
N Soluble in DMSO (100 mg/mL,
Solubility ] o [3]
with sonication)
-20°C for 3 years (keep away
Storage (Powder) ) [2]
from moisture)
Storage (In Solvent) -80°C for 1 year [2]
Spectroscopic Data
Property Value Reference(s)

1H NMR (DMSO)

5 (ppm) = 3.05 (dd, J = 3.4, 4.7
Hz, 2H, CHz), 3.78 (s, 3H,
OCHs), 4.31-4.35 (m, 1H,
CHN)

[2]

Experimental Protocols
Synthesis of L-Aspartic Acid B-Methyl Ester

Hydrochloride

A common method for the synthesis of L-Aspartic acid 3-methyl ester hydrochloride involves

the esterification of L-aspartic acid using methanol and a suitable activating agent, such as
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thionyl chloride (SOCIz).

Materials:

L-Aspartic acid

Methanol (anhydrous)

Thionyl chloride (SOCI2)

Diethyl ether (anhydrous)
Procedure:

e Cool anhydrous methanol to -10°C in a suitable reaction vessel equipped with a stirring
mechanism.

o Slowly add thionyl chloride to the cooled methanol with constant stirring.

o Gradually add L-aspartic acid to the methanol/thionyl chloride mixture.

o Allow the reaction mixture to warm to room temperature and stir for approximately 2 hours.
» To induce precipitation of the product, add anhydrous diethyl ether to the reaction mixture.
o Collect the resulting white solid by filtration.

» Wash the collected solid with diethyl ether to remove any remaining impurities.

e Dry the final product under vacuum.

A detailed protocol can be found in the Journal of Chemical and Pharmaceutical Sciences.[1]

Purification

Recrystallization is a standard method for the purification of L-Aspartic acid 3-methyl ester
hydrochloride.

Procedure:
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 Dissolve the crude product in a minimal amount of hot methanol.
e Slowly add anhydrous diethyl ether until the solution becomes turbid.

 Allow the solution to cool to room temperature, and then cool further in an ice bath to
maximize crystal formation.

o Collect the purified crystals by filtration and wash with cold diethyl ether.

e Dry the crystals under vacuum.[2]

Analytical Characterization

The purity and identity of the synthesized L-Aspartic acid 3-methyl ester hydrochloride can be
confirmed using various analytical techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR spectroscopy is used to confirm
the structure of the compound. The characteristic peaks for the methylene (CHz), methoxy
(OCHs), and alpha-proton (CHN) are observed, as detailed in the spectroscopic data table
above.[2]

e High-Performance Liquid Chromatography (HPLC): While a specific standard method for this
compound is not readily available in the provided search results, a general approach for
amino acid analysis using HPLC with UV and Charged Aerosol Detection (CAD) can be
adapted. This would typically involve a C18 column and a mobile phase consisting of an
aqueous buffer and an organic modifier. The exact conditions, such as the mobile phase
composition, flow rate, and column temperature, would need to be optimized for the specific
instrument and desired separation.

e Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight of
the compound.

Applications in Synthesis

L-Aspartic acid 3-methyl ester hydrochloride is a key intermediate in peptide synthesis. The
methyl ester group protects the 3-carboxyl group of aspartic acid, preventing it from
participating in unwanted side reactions during peptide coupling.
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Workflow: Dipeptide Synthesis using L-Aspartic Acid 3-
Methyl Ester Hydrochloride

The following diagram illustrates a typical workflow for the synthesis of a dipeptide using L-
Aspartic acid 3-methyl ester hydrochloride.
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Workflow for Dipeptide Synthesis
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Caption: A simplified workflow for the synthesis of a dipeptide.
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Safety and Handling

L-Aspartic acid B-methyl ester hydrochloride is classified as an irritant. It can cause skin
irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).

Precautionary Measures:

Avoid breathing dust.

Wash skin thoroughly after handling.

Use only in a well-ventilated area.

Wear protective gloves, protective clothing, and eye/face protection.

In case of contact with skin, wash with plenty of soap and water. If in eyes, rinse cautiously with
water for several minutes. If inhaled, remove to fresh air and keep at rest in a position
comfortable for breathing.

Stability and Reactivity

L-Aspartic acid 3-methyl ester hydrochloride is stable under recommended storage conditions.
It is incompatible with strong oxidizing agents. Hazardous decomposition products include
carbon oxides, nitrogen oxides, and hydrogen chloride.

Conclusion

L-Aspartic acid -methyl ester hydrochloride is a valuable reagent for chemical synthesis,
particularly in the construction of peptides and other complex molecules. A thorough
understanding of its chemical properties, synthesis, and handling is essential for its effective
and safe use in a research and development setting. The information provided in this guide
serves as a comprehensive resource for scientists and professionals working with this
important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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